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Compound of Interest

Compound Name: Thiacloprid-d4

Cat. No.: B571488

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Thiacloprid-d4. As a deuterated internal standard,
understanding its stability is critical for the accuracy and reliability of quantitative analytical
methods. This document summarizes available data, outlines experimental protocols for
stability assessment, and visualizes key concepts.

Core Stability and Storage Data

Proper handling and storage are paramount to maintaining the integrity of Thiacloprid-d4. The
following table summarizes the recommended conditions and known stability information.

Parameter Recommendation/Data Source(s)

Storage Temperature -20°C [1]

o N Wet ice in continental US; may
Shipping Condition [1]
vary elsewhere

Long-Term Stability > 4 years (at -20°C) [1]

Solution Storage Often supplied in acetonitrile

Physicochemical Properties
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Understanding the fundamental properties of Thiacloprid-d4 is essential for its handling and
use in experimental settings.

Property Value Source(s)
Chemical Formula C10H5D4CIN4S [1]
Molecular Weight 256.7 g/mol [1]

N-[3-[(6-chloro-3-
ridinyl)methyl]-2-
Formal Name p){ y) ) 2 [1]
thiazolidinylidene-4,4,5,5-d4]-

cyanamide

Chloroform: Slightly soluble,
B Dichloromethane: Slightly
Solubility . [1]
soluble, Methanol: Slightly

soluble upon heating

Stability Profile of Thiacloprid (Non-Deuterated)

Due to a lack of extensive stability studies specifically on Thiacloprid-d4, the data for its non-
deuterated counterpart, Thiacloprid, serves as a primary reference. The stability of a
deuterated compound is generally expected to be comparable to its non-deuterated form under
similar conditions.
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Condition Stability Data Source(s)

Stable at pH 5, 7, and 9.
Hydrolytic Stability Minimal hydrolysis (<2%)
observed at pH 9.

Degrades slowly under
) - photolytic conditions with an
Photolytic Stability ) )
experimental half-life of 79.7

days.

) ) » Stable with a half-life of over 1
Anaerobic Aquatic Stability

year.
Aerobic Aquatic Half-Life 10-63 days
Aerobic Soil Half-Life 0.6 to 3.8 days

Degradation Pathways of Thiacloprid

Understanding the potential degradation pathways is crucial for developing stability-indicating
analytical methods. The primary degradation routes for Thiacloprid involve microbial and

Microbial Degradation Thiacloprid Amide

Thiacloprid Sulfonic Acid

photolytic processes.

Thiacloprid

Photodegradation Photoproduct (WAK 7259 A)

Click to download full resolution via product page

Caption: Major degradation pathways of Thiacloprid.
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Mode of Action: Nicotinic Acetylcholine Receptor
Antagonism

Thiacloprid, and by extension Thiacloprid-d4, functions as a neonicotinoid insecticide. Its
mode of action involves the disruption of the insect's nervous system.
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Located in Insect Nervous System

; ' Acts as an antagonist Nicotinic Acetylcholine
Thiacloprid > Receptors (NAChRs)

Leads to Disruption of Nerve Impulses
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Thiacloprid-d4 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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